Cas no 180581-06-0 (Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)-)
180581-06-0 structure
Product Name:Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)-
CAS No:180581-06-0
MF:C12H17NO2
MW:207.268883466721
CID:1371492
Update Time:2024-08-16
Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)-
- Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (3R)-
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- Inchi: 1S/C12H17NO2/c1-10(8-12(14)15-2)13-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3/t10-/m1/s1
- InChI Key: BNNDKMWWUARZGQ-SNVBAGLBSA-N
- SMILES: C(OC)(=O)C[C@H](NCC1=CC=CC=C1)C
Computed Properties
- Exact Mass: 207.12601
Experimental Properties
- Density: 1.031±0.06 g/cm3(Predicted)
- Boiling Point: 301.1±25.0 °C(Predicted)
- PSA: 38.33
- pka: 8.03±0.19(Predicted)
Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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